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CAS No.: 1189767-28-9

Cat. No.: S521137

Get Quote

Osoresnontrine (BI-409306) Overview

Osoresnontrine is an investigational small molecule drug. Here is a summary of its key characteristics:

Attribute Description

Other Names BI-409306 [1] [2]

Mechanism of Action Potent and selective Phosphodiesterase 9A (PDE9A) inhibitor [1] [2]

Primary Indications
(Under Investigation)

Schizophrenia, Attenuated Psychosis Syndrome, Alzheimer's Disease [1]

Chemical Formula C₁₆H₁₇N₅O₂ [1]

Molar Mass 311.345 g·mol⁻¹ [1]

Selectivity Profile Inhibits PDE9A with an IC₅₀ of 52 nM. Shows weak activity against

PDE1A/C (IC₅₀ ~1 µM) and minimal activity against other PDEs (IC₅₀ >10
µM) [2].
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Since direct stability data is not found, here are practical steps and methodologies to address this critical gap:

Contact the Manufacturer Directly: The most reliable source for stability data, recommended
storage conditions, and handling protocols is the originator company, Boehringer Ingelheim [3].

Reaching out to their scientific or product support team should be your first step.
Determine Stability Experimentally: If manufacturer data is unavailable, you can establish stability

profiles in your specific solutions through these experiments:
Forced Degradation Studies: Expose the compound solution to various stress conditions

(acid, base, oxidant, heat, light) and analyze the degradation products.
Long-Term Stability Monitoring: Prepare the solution and store it under your standard

laboratory conditions (e.g., -20°C, 4°C, room temperature). Analyze the concentration and
purity at regular intervals over time.

Experimental Protocol: Solution Stability Testing

Here is a detailed methodology for conducting a stability study for Osoresnontrine in solution.

Step Action Details & Parameters

1. Solution
Preparation

Dissolve

Osoresnontrine in
the desired solvent.

Record solvent (e.g., DMSO, buffer), initial concentration,

and pH. Filter the solution if necessary for sterility.

2. Aliquoting Divide the solution
into multiple vials.

This prevents repeated freeze-thaw cycles of a single stock.
Use amber vials if testing light sensitivity.

3. Storage Store aliquots under
different conditions.

Typical conditions: -80°C (long-term), -20°C (short-term),
4°C (refrigerated), 25°C (room temp). Include a set vials for

light exposure.

4. Sampling Remove vials for

analysis at
predetermined time

points.

Example time points: Time zero, 1 day, 1 week, 2 weeks, 1

month, 3 months, 6 months, 1 year.

5. Analysis Analyze samples

for concentration
and purity.

Primary technique: HPLC (High-Performance Liquid
Chromatography). Compare chromatograms of stressed
samples to a fresh, reference standard. Key metrics are the
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Step Action Details & Parameters

area of the main peak (for concentration) and the

appearance of new peaks (for degradation products). A drop
in the main peak area or an increase in impurity peaks

indicates instability.

6.
Documentation

Record all data and

observations.

Document the percentage of parent compound remaining

and the formation of any major degradants at each time
point and condition.

Experimental Workflow Diagram

The following diagram visualizes the stability testing workflow:
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Key Takeaways for Researchers
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No Public Data: Solution stability parameters for Osoresnontrine are not disclosed in the available

scientific or regulatory documents [3] [1].
Critical First Step: Direct inquiry with Boehringer Ingelheim is the most efficient path to obtain

handling information, potentially saving significant time and resources.
Establish Your Own Data: If manufacturer data is inaccessible, implementing the described forced
degradation and long-term stability study is the standard and reliable approach to generate the
necessary data for your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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